Cas no 105786-36-5 (DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER)

• Product Name: DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 105786-36-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1163220
• Update Time: 2025-11-06

DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• Diexo-3-amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Ethyl Ester
• Ethyl exo,exo-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate
• ethyl exo-3-aminobicyclo&lt
• 2.2.1&gt
• hept-5-ene-exo-2-carboxylate
• ethyl 3-exo-aminobicyclo&lt
• hept-5-ene-2-exo-carboxylate
• ethyl 3-exo-aminobicyclo[2.2.1]hept-5-ene-2-exo-carboxylate
• ethyl exo-3-aminobicyclo<2.2.1>hept-5-ene-2-exo-carboxylate;ethyl 3-exo-aminobicyclo<2.2.1>hept-5-ene-2-exo-carboxylate;ethyl exo-3-aminobicyclo<2.2.1>hept-5-ene-exo-2-carboxylate;Ethyl exo,exo-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate;
• DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER

• Inchi： 1S/C10H15NO2/c1-2-13-10(12)8-6-3-4-7(5-6)9(8)11/h3-4,6-9H,2,5,11H2,1H3/t6-,7+,8+,9-/m0/s1
• InChI Key： SMNRHCYSKKEJLS-KDXUFGMBSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(C=C1)[C@H](N)[C@@H]2C(OCC)=O

Computed Properties

• Exact Mass: 209.06900

Experimental Properties

• Density: 1.131
• Boiling Point: 253.601°C at 760 mmHg
• Flash Point: 117.146°C
• Refractive Index: 1.525
• PSA: 72.80000
• LogP: 0.68560

Additional information on DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER

Professional Introduction to Compound with CAS No. 105786-36-5 and Product Name: DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER

The compound with the CAS number 105786-36-5, specifically named as DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of bicyclic amino acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural framework of this molecule, characterized by a bicyclo[2.2.1]heptane core substituted with an amino group at the 3-position and a carboxylic acid ethyl ester at the 2-position, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of bicyclic scaffolds, particularly those that mimic natural amino acids or peptides. The presence of both an amino group and a carboxylic acid moiety in DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER allows for further functionalization, making it a versatile building block for designing novel bioactive molecules. This compound has been studied for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding interactions.

One of the most compelling aspects of this compound is its structural similarity to natural amino acids, which often serves as a key factor in drug design due to its high affinity for biological targets. The bicyclo[2.2.1]heptane core provides rigidity to the molecule, enhancing its stability and bioavailability while allowing for precise tuning of its pharmacokinetic properties. The ethyl ester group at the carboxylic acid position not only facilitates further derivatization but also influences the solubility and metabolic fate of the compound.

Recent studies have highlighted the importance of bicyclic amino acids in developing therapeutic agents targeting neurological disorders, infectious diseases, and cancer. For instance, derivatives of this class have shown promise in inhibiting enzymes such as carbonic anhydrase and proteases, which are implicated in various pathological conditions. The amino group at the 3-position of DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER can be further modified to introduce specific side chains that enhance binding affinity to biological targets, thereby improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry techniques. The construction of the bicyclo[2.2.1]heptane core typically requires sophisticated cyclization reactions, often employing transition metal catalysis to achieve high yields and selectivity. The introduction of the amino and carboxylic acid ethyl ester functionalities follows established protocols but requires careful optimization to minimize side reactions and maximize purity.

In addition to its pharmaceutical applications, DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER has potential uses in material science and agrochemicals due to its unique structural features. For example, its rigid bicyclic framework can be exploited in designing novel polymers or ligands for metal complexes with specific catalytic properties.

The growing body of research on this compound underscores its significance as a pharmacophore in drug discovery programs worldwide. Researchers are increasingly leveraging computational methods such as molecular docking and virtual screening to identify novel derivatives with enhanced biological activity. These computational approaches complement traditional experimental methods by providing rapid screening of large libraries of compounds, thereby accelerating the drug development process.

The future prospects for DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER are promising, with ongoing studies exploring its role in developing next-generation therapeutics for unmet medical needs. As synthetic methodologies continue to evolve, new derivatives with tailored properties are expected to emerge, further expanding the therapeutic potential of this class of compounds.